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Compound of Interest

Compound Name: Basic copper sulfate

Cat. No.: B073698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of basic copper sulfate, a compound
with significant applications in various scientific and industrial fields. This document details its
chemical identity, properties, synthesis, and analytical methods, with a focus on information
relevant to research and development.

Chemical Identity and Identifiers

Basic copper sulfate is not a single, defined compound but rather a complex of copper sulfate
and copper hydroxide. The most common form is tribasic copper sulfate. For clarity and
precision in research and development, it is crucial to distinguish it from the more common
copper(ll) sulfate (CuSOa4) and its pentahydrate form (CuSQOa4-5H20).

A summary of the key identifiers for basic copper sulfate is provided in the table below.
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Identifier

Value

CAS Number

1344-73-6[1]

Chemical Name

Copper(ll) sulfate, basic

Synonyms

Tribasic copper sulfate, Copper hydroxide

sulfate, Copper oxysulfate[2]

Common Formulas

CuSO4-3CU(OH)2Cua(OH)sSO4

EC Number

215-708-7

RTECS Number

GL8800000

Physicochemical Properties

The physical and chemical properties of basic copper sulfate differ significantly from
anhydrous or hydrated copper(ll) sulfate, particularly in terms of solubility, which is a key factor

in its applications.

Property Value

Appearance Green to blue powder

Molecular Weight 452.28 g/mol (for CuSOa4-3Cu(OH)2)
Melting Point Decomposes before melting

Solubility in Water

Practically insoluble

Solubility in other solvents

Soluble in dilute acids and ammonia solutions

Synthesis and Experimental Protocols

The synthesis of basic copper sulfate can be achieved through various methods. Below is a

detailed laboratory-scale protocol for the preparation of tribasic copper sulfate.

Laboratory Synthesis of Tribasic Copper Sulfate

This protocol is adapted from established precipitation methods.
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Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Sodium hydroxide (NaOH)

o Distilled or deionized water

o Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

e Drying oven

Procedure:

e Prepare a copper sulfate solution: Dissolve a calculated amount of copper(ll) sulfate
pentahydrate in distilled water to create a solution of known concentration (e.g., 0.5 M).

e Prepare a sodium hydroxide solution: Prepare a stoichiometric equivalent of sodium
hydroxide solution (e.g., 1.0 M).

» Precipitation: Slowly add the sodium hydroxide solution to the copper sulfate solution while
stirring vigorously. A pale blue precipitate of basic copper sulfate will form. The reaction is:
4CuSOs + 6NaOH — CuSO0a4-:3Cu(OH)2 + 3Na2S0a4

o Digestion: Gently heat the mixture to approximately 60-80 °C and maintain this temperature
for about 30 minutes with continuous stirring. This "digestion™” step promotes the formation of
a more crystalline and easily filterable precipitate.

« Filtration and Washing: Allow the precipitate to settle, then decant the supernatant. Wash the
precipitate several times with distilled water to remove soluble impurities, particularly sodium
sulfate. Filtration can be performed using a Buchner funnel under vacuum.

e Drying: Dry the filtered solid in a drying oven at a temperature below 100 °C to avoid
decomposition.
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Workflow for the Synthesis of Tribasic Copper Sulfate:

Prepare 0.5 M CuSO4 Solution

Prepare 1.0 M NaOH Solution

N

i

Slowly add NaOH to CuSO4 with stirring

Precipitate Formation
(Basic Copper Sulfate)

Heat to 60-80°C for 30 min (Digestion)

Filter and Wash Precipitate

Dry in oven < 100°C

Final Product:
Tribasic Copper Sulfate

Click to download full resolution via product page

Synthesis of Tribasic Copper Sulfate Workflow

Analytical Methods

Accurate characterization of basic copper sulfate is essential for its application in research

and development. The following are key analytical techniques.
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Quantitative Analysis by Titration

The copper content in basic copper sulfate can be determined by iodometric titration.

Principle: Copper(ll) ions are reacted with an excess of potassium iodide (KI) in an acidic
medium. This reaction liberates iodine (Iz), which is then titrated with a standardized sodium
thiosulfate (Na2S203) solution using starch as an indicator.

Reactions: 2Cu?* + 41~ - 2Cul (S) + Iz [2 + 252032~ - 2|~ + Sa0e2™

Procedure:

Sample Preparation: Accurately weigh a sample of basic copper sulfate and dissolve it in a
dilute acid (e.g., sulfuric acid).

e Reaction: Add an excess of potassium iodide solution to the sample solution.

o Titration: Titrate the liberated iodine with a standard solution of sodium thiosulfate until the
solution turns a pale yellow.

« Indicator: Add starch indicator, which will turn the solution blue-black.
o Endpoint: Continue the titration with sodium thiosulfate until the blue color disappears.

o Calculation: Calculate the amount of copper in the sample based on the volume and
concentration of the sodium thiosulfate solution used.

Structural Analysis by X-ray Diffraction (XRD)

XRD is a powerful technique for identifying the crystalline phases present in a sample of basic
copper sulfate and distinguishing it from other copper compounds. The powdered sample is
irradiated with X-rays, and the resulting diffraction pattern is unique to its crystal structure. The
characteristic peaks in the XRD pattern can be compared to standard diffraction data for
identification. For copper sulfate compounds, distinct peaks allow for the differentiation
between anhydrous, pentahydrate, and various basic forms.[3][4][5]

Biological Activity and Signaling Pathways
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In biological systems, particularly in the context of its use as a fungicide, the activity of basic
copper sulfate is attributed to the release of copper ions (Cu2*). While essential in trace
amounts, excess copper can be toxic to cells, primarily through the induction of oxidative
stress.

Copper-Induced Oxidative Stress Signaling Pathway in
Plants

Excess copper ions can catalyze the formation of reactive oxygen species (ROS), such as
hydrogen peroxide (H20:2), leading to cellular damage.[6][7] Plants have evolved defense
mechanisms to counteract this stress. One such mechanism involves the activation of mitogen-
activated protein kinase (MAPK) signaling cascades.

In maize, for example, excess Cu?* has been shown to increase the levels of H202, which then
activates a specific MAPK, ZmMPKS3.[6][8] This activation leads to the upregulation of
antioxidant enzymes like superoxide dismutase (SOD), catalase (CAT), and ascorbate
peroxidase (APX), which help to neutralize the harmful ROS and mitigate cellular damage.[6][8]

Signaling Pathway of Copper-Induced Oxidative Stress Response in Plants:
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Copper-Induced Oxidative Stress Signaling

Applications in Research and Drug Development

The unique properties of basic copper sulfate lend it to several applications in scientific
research and potentially in drug development:

e Fungicide and Antimicrobial Research: Its primary use as a fungicide makes it a reference
compound in the development and testing of new antifungal agents.[2]
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o Controlled Release Studies: Due to its low solubility, basic copper sulfate can be
investigated as a source for the controlled release of copper ions in various applications,
including antimicrobial coatings and agricultural formulations.

o Toxicology and Environmental Science: It serves as a model compound for studying the
environmental impact and toxicology of copper-based pesticides.

o Material Science: Basic copper sulfate can be a precursor in the synthesis of other copper-
containing nanomaterials with potential applications in catalysis and electronics.

Safety and Handling

Basic copper sulfate should be handled with appropriate safety precautions. It is harmful if
swallowed and can cause eye irritation. Personal protective equipment, including gloves and
safety glasses, should be worn when handling the powder. For detailed safety information,
refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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